Cas no 816-50-2 (alpha-hydroxy-isobutyric acid, n-butyl ester)

alpha-hydroxy-isobutyric acid, n-butyl ester structure
816-50-2 structure
Product Name:alpha-hydroxy-isobutyric acid, n-butyl ester
CAS No:816-50-2
MF:C8H16O3
MW:160.210843086243
CID:986961
PubChem ID:221485
Update Time:2025-04-20

alpha-hydroxy-isobutyric acid, n-butyl ester Chemical and Physical Properties

Names and Identifiers

    • alpha-hydroxy-isobutyric acid, n-butyl ester
    • butyl 2-hydroxy-2-methylpropanoate
    • α-Hydroxyisobutyric acid butyl ester
    • DTXSID50278111
    • 816-50-2
    • 2-Hydroxy-isobutyric acid butyl ester
    • butyl (s)-(-)-2-hydroxy-2-methylpropanoate
    • AKOS006240719
    • NSC-6118
    • SCHEMBL442926
    • NSC6118
    • KDOLGPLJUMQYBO-UHFFFAOYSA-N
    • DS-007377
    • butyl 2-hydroxy-2-methyl-propanoate
    • Inchi: 1S/C8H16O3/c1-4-5-6-11-7(9)8(2,3)10/h10H,4-6H2,1-3H3
    • InChI Key: KDOLGPLJUMQYBO-UHFFFAOYSA-N
    • SMILES: O(C(C(C)(C)O)=O)CCCC

Computed Properties

  • Exact Mass: 160.11
  • Monoisotopic Mass: 160.11
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 5
  • Complexity: 129
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.3
  • Topological Polar Surface Area: 46.5Ų

Experimental Properties

  • Density: 0.991
  • Boiling Point: 186°C at 760 mmHg
  • Flash Point: 64.6°C
  • Refractive Index: 1.437
  • PSA: 46.53000
  • LogP: 1.10060
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